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Compound of Interest

Compound Name: 1-Bromo-1-nitrononan-2-OL

Cat. No.: B15406549

Technical Support Center: 1-Bromo-1-
nitrononan-2-OL

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromo-1-nitrononan-2-OL is not readily
available. The following guidelines are based on the chemical properties of its functional groups
(bromo, nitro, and alcohol) and general laboratory safety best practices. Researchers should
handle this compound with caution and perform a thorough risk assessment before use.

Frequently Asked Questions (FAQs)

Q: What are the primary hazards associated with 1-Bromo-1-nitrononan-2-OL?

A: While specific data is unavailable, the functional groups suggest potential hazards including:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.
e lIrritation: May cause skin, eye, and respiratory irritation.

o Combustibility: The presence of a long alkyl chain and the nitro group suggests it may be
combustible.

« Instability: Nitro-alkanes can be unstable and potentially explosive, especially at elevated
temperatures or in the presence of contaminants.
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Q: How should 1-Bromo-1-nitrononan-2-OL be stored?

A: It should be stored in a cool, dry, well-ventilated area away from heat, sparks, and open
flames. Keep the container tightly closed. Store away from incompatible materials such as
strong oxidizing agents, strong acids, strong bases, and reducing agents.

Q: What personal protective equipment (PPE) is required when handling this compound?

A: Always handle 1-Bromo-1-nitrononan-2-OL in a chemical fume hood. Recommended PPE
includes:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Closed-toe shoes

Q: What should | do in case of a spill?

A: For a small spill, absorb the material with an inert, non-combustible absorbent (e.g., sand,
vermiculite). Place the contaminated material in a sealed container for disposal. Ensure the
area is well-ventilated. For larger spills, evacuate the area and follow your institution's
emergency procedures.

Q: How should 1-Bromo-1-nitrononan-2-OL waste be disposed of?

A: Waste should be treated as hazardous. Dispose of in accordance with local, state, and
federal regulations. Do not pour down the drain.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Compound has discolored

(e.g., turned yellow)

Decomposition due to

exposure to light, heat, or air.

Discard the compound
following proper disposal
procedures. In the future,
ensure storage in a dark, cool,

and tightly sealed container.

Inconsistent experimental

results

Impurities in the compound or

degradation.

Consider purifying the
compound before use. Check
for proper storage and
handling to prevent

degradation.

Precipitate formation in

solution

Low solubility at a given
temperature or reaction with

the solvent.

Try gently warming the solution
or using a different solvent.
Ensure the solvent is pure and

dry.

Experimental Workflow & Safety Decision Tree

The following diagrams illustrate the general workflow for handling 1-Bromo-1-nitrononan-2-

OL and a decision tree for responding to a spill.
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Experimental Workflow
Review SDS &
Conduct Risk Assessment
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» To cite this document: BenchChem. [Storage and handling guidelines for 1-Bromo-1-
nitrononan-2-OL]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15406549#storage-and-handling-guidelines-for-1-
bromo-1-nitrononan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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